Cas no 89647-61-0 (1-Butanone, 1-(2,6-dihydroxy-4-methoxy-3-methylphenyl)-2-methyl-)

1-Butanone, 1-(2,6-dihydroxy-4-methoxy-3-methylphenyl)-2-methyl- structure
89647-61-0 structure
Product Name:1-Butanone, 1-(2,6-dihydroxy-4-methoxy-3-methylphenyl)-2-methyl-
CAS No:89647-61-0
MF:C13H18O4
MW:238.279624462128
CID:593538
PubChem ID:50908690
Update Time:2025-04-19

1-Butanone, 1-(2,6-dihydroxy-4-methoxy-3-methylphenyl)-2-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1-Butanone, 1-(2,6-dihydroxy-4-methoxy-3-methylphenyl)-2-methyl-
    • 1-(2,6-dihydroxy-4-methoxy-3-methylphenyl)-2-methylbutan-1-one
    • DTXSID60678966
    • CHEBI:70395
    • CHEMBL1641982
    • 89647-61-0
    • Aspidinol D
    • Q27138734
    • Inchi: 1S/C13H18O4/c1-5-7(2)12(15)11-9(14)6-10(17-4)8(3)13(11)16/h6-7,14,16H,5H2,1-4H3
    • InChI Key: HDRPUFIQLCTRLW-UHFFFAOYSA-N
    • SMILES: O=C(C1C(=CC(=C(C)C=1O)OC)O)C(C)CC

Computed Properties

  • Exact Mass: 238.121
  • Monoisotopic Mass: 238.121
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 266
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 66.8A^2
  • XLogP3: 3.2
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